Methyl 3-amino-3-(3,4-dichlorophenyl)propanoate

• Molecular Formula: C10H11Cl2NO2
• Molecular Weight: 248.10 g/mol
• IUPAC Name: methyl 3-amino-3-(3,4-dichlorophenyl)propanoate
• InChI: InChI=1S/C10H11Cl2NO2/c1-15-10(14)5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9H,5,13H2,1H3
• InChI Key: ICBZGDYJXAEMPV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(C1=CC(=C(C=C1)Cl)Cl)N

Description

Methyl 3-amino-3-(3,4-dichlorophenyl)propanoate is a useful research compound. Its molecular formula is C10H11Cl2NO2 and its molecular weight is 248.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Malonic acid (7.61 g, 73.1 mmol), 3,4-dichlorobenzaldehye (12.5 g, 71.4 mmol) and ammonium acetate (11.2 g, 146.3 mmol) were heated in ethanol (15 ml) at 55° C. for 15 hours. The solvent was removed under reduced pressure and the resulting white solid was suspended in methanolic hydrochloric acid (2.25M, 100 ml) and heated under reflux for 5 hours. Upon cooling the solvent was removed under reduced pressure and the residue was suspended in water and basified to pH 8 using saturated sodium carbonate solution. The aqueous solution was extracted with dichloromethane (3×) and the combined organic extracts were washed with brine, dried (MgSO4), filtered and evaporated under reduced pressure. The residual brown oil was purified by column chromatography on silica gel using ethyl acetate as eluant to afford the title compound as a cream solid, 5.72 g.